Natural Product Standards
  • Purpurin
    Purpurin
    • Cat. No.:
    • B1172081
    • CAS No.:
    • 12640-73-2
    • Molecular Formula:
    • C14H8O5
    • Molecular Weight:
    • 256.21 g/mol
    Description
    Purpurin is a trihydroxyanthraquinone derived from anthracene by substitution with oxo groups at C-9 and C-10 and with hydroxy groups at C-1, C-2 and C-4. It has a role as a biological pigment, a histological dy...
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  • 3-Methyl-2-oxobutanoic acid
    3-Methyl-2-oxobutanoic acid
    • Cat. No.:
    • B1196658
    • CAS No.:
    • 759-05-7
    • Molecular Formula:
    • C5H8O3
    • Molecular Weight:
    • 116.11 g/mol
    Description
    3-methyl-2-oxobutanoic acid is a 2-oxo monocarboxylic acid that is the 2-oxo derivative of isovaleric acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a 2-oxo monocarbox...
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  • Epimedin A1
    Epimedin A1
    • Cat. No.:
    • B1458796
    • CAS No.:
    • Molecular Formula:
    • C39H50O20
    • Molecular Weight:
    • 838.8 g/mol
    Description
    Epimedin A1 is a natural product found in Epimedium sagittatum and Vancouveria hexandra with data available.
    - +
  • Deacetyl asperulosidic acid methyl ester
    Deacetyl asperulosidic acid methyl ester
    • Cat. No.:
    • B1630850
    • CAS No.:
    • Molecular Formula:
    • C17H24O11
    • Molecular Weight:
    • 404.4 g/mol
    Description
    Deacetyl asperulosidic acid methyl ester has been reported in Oldenlandia herbacea var. herbacea, Gardenia jasminoides, and other organisms with data available.
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  • (-)-Catechin gallate
    (-)-Catechin gallate
    • Cat. No.:
    • B1663601
    • CAS No.:
    • 130405-40-2
    • Molecular Formula:
    • C22H18O10
    • Molecular Weight:
    • 442.4 g/mol
    Description
    (-)-catechin-3-O-gallate is a gallate ester obtained by formal condensation of the carboxy group of gallic acid with the (3R)-hydroxy group of (-)-catechin. It has a role as a metabolite. It is a gallate ester, ...
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  • Nepetin
    Nepetin
    • Cat. No.:
    • B1671783
    • CAS No.:
    • 520-11-6
    • Molecular Formula:
    • C16H12O7
    • Molecular Weight:
    • 316.26 g/mol
    Description
    6-Methoxyluteolin has been reported in Salvia plebeia, Coreopsis lanceolata, and other organisms with data available.
    from the bud of Artemisia scoparia
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  • Imperatorin
    Imperatorin
    • Cat. No.:
    • B1671801
    • CAS No.:
    • 482-44-0
    • Molecular Formula:
    • C16H14O4
    • Molecular Weight:
    • 270.28 g/mol
    Description
    Imperatorin is a member of the class of psoralens that is psoralen substituted by a prenyloxy group at position 8. Isolated from Angelica dahurica and Angelica koreana, it acts as a acetylcholinesterase inhibito...
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  • Imperialine
    Imperialine
    • Cat. No.:
    • B1671802
    • CAS No.:
    • 61825-98-7
    • Molecular Formula:
    • C27H43NO3
    • Molecular Weight:
    • 429.6 g/mol
    Description
    Sipeimine is an alkaloid.
    Imperialine has been reported in Fritillaria taipaiensis, Fritillaria walujewii, and other organisms with data available.
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  • Notopterol
    Notopterol
    • Cat. No.:
    • B1679982
    • CAS No.:
    • 88206-46-6
    • Molecular Formula:
    • C21H22O5
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Notopterol is a furanocoumarin.
    Notopterol has been reported in Hansenia forbesii and Hansenia weberbaueriana with data available.
    an analgesic cpd with anti-inflammatory action isolated from Notopterygium...
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  • Cytarabine
    Cytarabine
    • Cat. No.:
    • B15565411
    • CAS No.:
    • 147-94-4; 69-74-9
    • Molecular Formula:
    • C9H13N3O5
    • Molecular Weight:
    • 243.22 g/mol
    Description
    Cytarabine can cause developmental toxicity according to an independent committee of scientific and health experts.
    Cytarabine appears as colorless crystals. Used as an antiviral agent.
    Cytarabine is a pyr...
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